MM0299

• Molecular Formula: C26H23NO5
• Molecular Weight: 429.5 g/mol
• InChI: InChI=1S/C26H23NO5/c1-31-16-6-2-14(3-7-16)22(28)13-32-17-8-4-15(5-9-17)27-25(29)23-18-10-11-19(21-12-20(18)21)24(23)26(27)30/h2-11,18-21,23-24H,12-13H2,1H3
• InChIKey: SYUJAWVNBGZCNK-UHFFFAOYSA-N

MM0299: LSS Inhibitor for Glioblastoma Research

MM0299 is a tetracyclic dicarboximide that functions as a potent and selective inhibitor of lanosterol synthase (LSS), a key enzyme in the post-squalene cholesterol biosynthesis pathway [1]. By inhibiting LSS, MM0299 diverts sterol flux from cholesterol production into a "shunt" pathway, culminating in the synthesis of the toxic oxysterol metabolite 24(S),25-epoxycholesterol (EPC) [1]. This unique mechanism drives anti-proliferative activity in glioblastoma stem-like cells (GSCs) [2]. The compound has demonstrated single-digit nanomolar potency in murine GSC lines and is recognized for its brain-penetrant properties, making it a critical tool compound for investigating cholesterol metabolism in brain cancers [2].

1

LSS pathway inhibition studies – supports EPC shunt mechanism investigation and glioma stem-like cell pathway research

2

Reported brain-penetrant profile – supports orthotopic CNS model studies requiring blood-brain barrier crossing

3

Preclinical-stage tool compound – intended for cholesterol metabolism and sterol flux research in glioma models

• [1] Nguyen TP, et al. Selective and brain-penetrant lanosterol synthase inhibitors target glioma stem-like cells by inducing 24(S),25-epoxycholesterol production. Cell Chem Biol. 2023;30(2):214-229.e18. View Source
• [2] Wang HY, et al. Discovery and Optimization of N-Arylated Tetracyclic Dicarboximides That Target Primary Glioma Stem-like Cells. J Med Chem. 2024;67(11):8950-8970. View Source

MM0299 Differentiation from Generic LSS Inhibitors

While other inhibitors of lanosterol synthase (LSS) or oxidosqualene cyclase (OSC), such as RO 48-8071 or BIBB 515, exist, they are not functionally interchangeable with MM0299 in glioblastoma or neuroscience research. MM0299 has been specifically characterized for its superior selectivity profile over other post-squalene cholesterol biosynthetic enzymes compared to a known LSS inhibitor, a property critical for reducing off-target effects in complex biological systems [1]. Furthermore, unlike many earlier LSS inhibitors developed for systemic cholesterol lowering, MM0299 and its optimized analogs were explicitly engineered and validated for brain penetration and oral bioavailability—attributes essential for in vivo glioblastoma models that are not intrinsic to the class [2]. Substituting MM0299 with a generic OSC inhibitor risks introducing confounding variables related to selectivity, tissue distribution, and the specific induction of the EPC shunt pathway [1].

U18666A – promiscuous sterol pathway inhibitor

Broad inhibition across multiple sterol synthesis steps may confound LSS-specific pathway interpretation and sterol flux readouts

Ro 48-8071 – potent OSC inhibitor without CNS evidence

Lacks documented brain penetration; CNS model-response context and orthotopic GBM target engagement may not transfer

Statins / CYP51A1 inhibitors – different pathway nodes

Operate upstream or at alternative sterol pathway steps; EPC shunt induction is not expected, altering functional endpoint context

• [1] Nguyen TP, et al. Selective and brain-penetrant lanosterol synthase inhibitors target glioma stem-like cells by inducing 24(S),25-epoxycholesterol production. Cell Chem Biol. 2023;30(2):214-229.e18. View Source
• [2] Wang HY, et al. Discovery and Optimization of N-Arylated Tetracyclic Dicarboximides That Target Primary Glioma Stem-like Cells. J Med Chem. 2024;67(11):8950-8970. View Source

MM0299 Comparative Performance Evidence

Selectivity vs. U18666A

MM0299 inhibits recombinant human lanosterol synthase (LSS) with an IC50 of 2.2 μM, a potency that is comparable to or better than many natural product LSS inhibitors [1]. Critically, in cellular assays, MM0299 translates this enzymatic inhibition into potent anti-proliferative effects against the murine glioblastoma stem-like cell line Mut6 with an IC50 of 18.2 nM [1]. For comparison, the LSS/OSC inhibitor RO 48-8071, while a potent OSC inhibitor (IC50 ~6.5 nM on OSC), exhibits significantly weaker anti-proliferative effects in cancer cell lines, with reported IC50 values in the micromolar range (3.3–13.68 µM) across various aggressive cancer cell lines [2]. This highlights a >180-fold improvement in cellular potency for MM0299 in a relevant disease model compared to a benchmark tool compound.

Target Selectivity

Cross-study comparable

MM0299 shows selective LSS inhibition; U18666A exhibits promiscuous sterol pathway inhibition across multiple enzymatic steps

Supports LSS-specific pathway interpretation

Sterol biosynthesis enzyme panel context; assay conditions may differ

Evidence Dimension	Anti-proliferative activity in cancer cells
Target Compound Data	IC50 = 0.0182 μM (Mut6 glioblastoma stem-like cells)
Comparator Or Baseline	RO 48-8071: IC50 = 3.3 - 13.68 μM (aggressive cancer cell lines)
Quantified Difference	>180-fold lower IC50 for MM0299
Conditions	120h treatment for MM0299; 48h treatment for RO 48-8071 (cell viability assays)

Why This Matters

This significant difference in cellular potency demonstrates that MM0299 is a more efficacious tool for depleting GSC viability, making it the preferred choice for functional studies in glioblastoma.

• [1] Nguyen TP, et al. Selective and brain-penetrant lanosterol synthase inhibitors target glioma stem-like cells by inducing 24(S),25-epoxycholesterol production. Cell Chem Biol. 2023;30(2):214-229.e18. View Source
• [2] OAText. RO 48-8071 reduces viability of aggressive cancer cell lines. 2020. View Source

Brain Penetration vs. Ro 48-8071

In a direct comparative analysis, MM0299 was found to exhibit "superior selectivity for LSS over other sterol biosynthetic enzymes" when compared to a known LSS inhibitor [1]. This enhanced selectivity profile is crucial for minimizing unintended perturbation of the broader cholesterol synthesis network, which could lead to confounding phenotypes or toxicity. While the publication does not name the exact comparator, it establishes that MM0299 possesses a superior selectivity window relative to other inhibitors in the same mechanistic class [1].

CNS Exposure

Cross-study comparable

MM0299 is brain-penetrant; an oral derivative induces EPC in orthotopic GBM tumors. Ro 48-8071 has no documented brain penetration or CNS exposure

Supports CNS model study design

Orthotopic GBM model evidence; normal-brain comparison context

Evidence Dimension	Selectivity for LSS over other sterol biosynthetic enzymes
Target Compound Data	Superior selectivity (qualitative comparison)
Comparator Or Baseline	A known LSS inhibitor (unnamed)
Quantified Difference	Not numerically quantified; stated as 'superior'
Conditions	Enzymatic selectivity profiling panel

Why This Matters

For researchers, a cleaner selectivity profile means fewer off-target effects and a more reliable tool for interrogating the specific role of LSS and the EPC shunt pathway in glioblastoma.

• [1] Nguyen TP, et al. Selective and brain-penetrant lanosterol synthase inhibitors target glioma stem-like cells by inducing 24(S),25-epoxycholesterol production. Cell Chem Biol. 2023;30(2):214-229.e18. View Source

Anti-Proliferative Potency vs. Ro 48-8071

A key differentiator for MM0299 in neuroscience applications is its characterization as a brain-penetrant molecule. The seminal publication explicitly highlights that an MM0299 derivative (developed through SAR optimization) is "orally bioavailable, brain-penetrant and induces the production of EPC in orthotopic GBM tumors but not normal mouse brain" [1]. This contrasts sharply with many early LSS/OSC inhibitors like BIBB 515 and RO 48-8071, which were primarily developed and characterized for their systemic lipid-lowering effects and lack documented evidence of effective blood-brain barrier penetration .

Cell-Model Response

Cross-study comparable

MM0299 Mut6 IC50 = 18.2 nM; UTSW63 IC50 = 22.2 nM; UTSW71 IC50 = 21.2 nM. Ro 48-8071 reduces PC-3 viability at ~10 µM

Reported cell-model response context

~500-fold concentration-range difference; glioma vs. prostate cell models

Evidence Dimension	Brain penetration and oral bioavailability
Target Compound Data	MM0299 derivative is orally bioavailable and brain-penetrant in orthotopic GBM models
Comparator Or Baseline	BIBB 515, RO 48-8071 (no documented brain penetration for CNS applications)
Quantified Difference	Qualitative difference in CNS exposure
Conditions	In vivo mouse orthotopic glioblastoma model

Why This Matters

For studies involving orthotopic brain tumor models or any CNS-related investigation, MM0299 is the appropriate chemical probe due to its demonstrated ability to cross the blood-brain barrier and engage its target in the brain.

• [1] Nguyen TP, et al. Selective and brain-penetrant lanosterol synthase inhibitors target glioma stem-like cells by inducing 24(S),25-epoxycholesterol production. Cell Chem Biol. 2023;30(2):214-229.e18. View Source

EPC Shunt Activation in GBM

The mechanism of action of MM0299 is tightly linked to the induction of the LSS shunt pathway and the accumulation of 24(S),25-epoxycholesterol (EPC). Studies confirm that EPC synthesis following MM0299 treatment is both necessary and sufficient to block the growth of GSCs, as the anti-proliferative effect is rescued by exogenous cholesterol supplementation [1]. This precise mechanism differentiates MM0299 from compounds that may inhibit LSS/OSC but fail to robustly induce the EPC shunt or whose primary effect is unrelated to cholesterol depletion. The validation of this shunt pathway as the primary mode of action provides a clear, testable hypothesis for researchers using the compound [1].

EPC Shunt Induction

Class-level inference

MM0299 diverts sterol flux to 24(S),25-epoxycholesterol. Statins and CYP51A1 inhibitors do not induce this EPC shunt pathway

Supports EPC pathway-response context

Tumor-model vs. normal-brain selectivity context

Evidence Dimension	Mechanism validation: cholesterol depletion rescue
Target Compound Data	Anti-proliferative effect of MM0299 is rescued by cholesterol-MCD or LDL supplementation
Comparator Or Baseline	Not applicable (mechanistic validation)
Quantified Difference	Qualitative rescue
Conditions	Mut6 GSC viability assays with cholesterol supplementation

Why This Matters

A well-validated mechanism of action increases confidence in experimental outcomes and distinguishes MM0299 as a precise chemical probe for studying cholesterol metabolism in cancer.

• [1] Nguyen TP, et al. Selective and brain-penetrant lanosterol synthase inhibitors target glioma stem-like cells by inducing 24(S),25-epoxycholesterol production. Cell Chem Biol. 2023;30(2):214-229.e18. View Source

MM0299 Research & Industrial Applications

GSC Mechanistic Studies with LSS Inhibition

Given its potent anti-proliferative activity (IC50 = 18.2 nM in Mut6 cells) and well-defined mechanism of action via EPC production, MM0299 is an ideal tool for dissecting the role of cholesterol biosynthesis and the LSS shunt pathway in glioblastoma stem cell biology [1]. Researchers can use MM0299 to deplete cellular cholesterol pools and study downstream effects on signaling, membrane dynamics, and cell fate.

Brain-Penetrant LSS Inhibitors for Orthotopic GBM

For preclinical studies utilizing orthotopic mouse models of GBM, MM0299 is a superior choice compared to non-brain-penetrant LSS inhibitors like RO 48-8071 or BIBB 515. Its demonstrated ability to cross the blood-brain barrier and induce target engagement (EPC production) specifically in the tumor tissue, but not normal brain, makes it a critical compound for evaluating LSS inhibition as a therapeutic strategy for brain cancers [2].

LSS vs. ACLY/ACSS2 in Cholesterol Metabolism

MM0299's characterized superior selectivity for LSS over other enzymes in the post-squalene pathway makes it a valuable reagent for target validation studies [2]. When used alongside broader or less selective inhibitors, MM0299 can help researchers deconvolute which specific enzymatic step is responsible for an observed phenotype, ensuring robust and interpretable data.

Application

Selection Property

Validation Focus

GSC pathway studies

LSS selectivity profile

EPC shunt and proliferation endpoints

Orthotopic GBM model studies

CNS penetration context

Tumor-model target engagement

Cholesterol metabolism pathway dissection

Pathway-node specificity

Sterol flux endpoint comparison

Sterol pathway selectivity studies

LSS-targeted inhibition review

Pathway-step endpoint review

• [1] Nguyen TP, et al. Selective and brain-penetrant lanosterol synthase inhibitors target glioma stem-like cells by inducing 24(S),25-epoxycholesterol production. Cell Chem Biol. 2023;30(2):214-229.e18. View Source
• [2] Wang HY, et al. Discovery and Optimization of N-Arylated Tetracyclic Dicarboximides That Target Primary Glioma Stem-like Cells. J Med Chem. 2024;67(11):8950-8970. View Source